4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H24N2O2S2/c1-13-10-14(22-11-13)15(19)17-12-16(2-8-21-9-3-16)18-4-6-20-7-5-18/h10-11H,2-9,12H2,1H3,(H,17,19)
• InChI Key: HSRJIFYKHUWPJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC2(CCSCC2)N3CCOCC3
• Molecular Formula: C16H24N2O2S2
• Molecular Weight: 340.5 g/mol

Description

4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide, also known as MTC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTC is a heterocyclic compound that contains a thiophene ring and a morpholine group, making it a unique molecule with diverse properties.

Scientific Research Applications

4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.
In materials science, 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have potential applications in gas storage, catalysis, and drug delivery.

Mechanism of Action

The mechanism of action of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways involved in cell growth and proliferation. 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide also inhibits the activation of NF-κB, a transcription factor involved in inflammation and cell survival.
Biochemical and Physiological Effects:
4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of cell migration and invasion. 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide has also been shown to decrease the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the expression of anti-inflammatory cytokines, such as IL-10.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide is its potency and selectivity towards cancer cells, making it a promising candidate for cancer therapy. 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide also has low toxicity towards normal cells, which is a crucial factor in the development of anticancer drugs. However, one of the limitations of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide is its poor solubility in water, which can hinder its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide. Another direction is the development of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide-based materials with specific properties, such as enhanced gas storage capacity or catalytic activity. In the field of medicinal chemistry, further studies are needed to elucidate the mechanism of action of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide and to optimize its pharmacological properties for clinical use. Overall, the unique properties of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide make it a promising candidate for further research and development in various fields.

Synthesis Methods

The synthesis of 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide involves the reaction of 4-morpholin-4-ylthian-4-ylmethylamine with 4-methylthiophene-2-carboxylic acid chloride in the presence of a base. The reaction yields 4-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-carboxamide as a white solid with a purity of over 95%. This synthesis method is relatively simple and can be easily scaled up for large-scale production.